N-cyclohexyl-4-[2-oxo-2-(4-toluidino)ethoxy]benzamide

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: N-cyclohexyl-4-[2-(4-methylanilino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C22H26N2O3/c1-16-7-11-19(12-8-16)23-21(25)15-27-20-13-9-17(10-14-20)22(26)24-18-5-3-2-4-6-18/h7-14,18H,2-6,15H2,1H3,(H,23,25)(H,24,26)
• InChI Key: UGSFCTMYBKUEHY-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(=O)NC3CCCCC3

Description

N-cyclohexyl-4-[2-oxo-2-(4-toluidino)ethoxy]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CX-5461 and is a selective inhibitor of RNA polymerase I transcription.

Mechanism of Action

CX-5461 selectively inhibits RNA polymerase I transcription by binding to the DNA template and preventing the recruitment of transcription factors. This inhibition leads to the downregulation of ribosome biogenesis, which is essential for the growth and survival of cancer cells. CX-5461 has also been shown to induce DNA damage and activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
CX-5461 has been shown to have several biochemical and physiological effects. In cancer cells, CX-5461 leads to the downregulation of ribosome biogenesis, induction of DNA damage, and activation of the p53 pathway, leading to apoptosis. CX-5461 has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CX-5461 has several advantages for lab experiments. It is a selective inhibitor of RNA polymerase I transcription, making it a useful tool for studying the role of ribosome biogenesis in cancer cells. CX-5461 has also shown promising results in preclinical studies, making it a potential candidate for further development as an anticancer drug. However, CX-5461 has some limitations for lab experiments, including its high cost and limited availability.

Future Directions

For CX-5461 research include the development of combination therapies, investigation in other diseases, and understanding mechanisms of resistance.

Synthesis Methods

The synthesis of CX-5461 involves several steps, including the reaction of 4-chlorobenzaldehyde with cyclohexylamine to form N-cyclohexyl-4-chlorobenzamide. This intermediate is then reacted with 4-(dimethylamino)phenylacetic acid to form N-cyclohexyl-4-[2-(4-dimethylamino)phenyl]benzamide. Finally, this compound is reacted with ethyl oxalyl chloride to form N-cyclohexyl-4-[2-oxo-2-(4-toluidino)ethoxy]benzamide.

Scientific Research Applications

CX-5461 has shown potential in various scientific research applications. One of its primary applications is in the field of cancer research. CX-5461 has been shown to selectively inhibit RNA polymerase I transcription, which is a process that is upregulated in cancer cells. This inhibition leads to the selective killing of cancer cells and has shown promising results in preclinical studies.